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Introduction

Ectatomin is a potent toxin found in the venom of the ant Ectatomma tuberculatum. As a
subject of interest in toxinology and pharmacology, its unique structure and mechanism of
action present potential avenues for drug development and physiological research. This
technical guide provides a comprehensive overview of the heterodimeric structure and subunit
composition of ectatomin, summarizing key quantitative data and outlining the experimental
methodologies used for its characterization.

Heterodimeric Structure and Subunit Composition

Ectatomin is a heterodimeric protein composed of two distinct, yet homologous, polypeptide
chains designated as subunit A and subunit B.[1][2] These subunits are linked by a single inter-
chain disulfide bond, forming a stable heterodimer.[1][2][3]
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Subunit Characteristics

The two subunits differ slightly in their length and amino acid composition. Subunit A consists of
37 amino acid residues, while subunit B is comprised of 34 residues.[3][4] The total molecular
weight of the ectatomin heterodimer is approximately 7928 Da (7.928 kDa).[3][5] Other
sources have reported a similar molecular mass of 7.8 kDa.[6][7]

Three-Dimensional Structure

The three-dimensional structure of ectatomin has been determined by two-dimensional
nuclear magnetic resonance (2D NMR) spectroscopy.[4] The structure reveals that each
subunit, A and B, adopts a hairpin-like conformation, consisting of two alpha-helices connected
by a hinge region.[1][4] This hairpin structure in each subunit is stabilized by an internal
disulfide bridge.[2][4][5] The association of the two subunits through the inter-chain disulfide
bond results in the formation of a compact, four-alpha-helical bundle.[1][4][5]

Interestingly, variants of ectatomin, such as Eqg-1 and Eg-2 found in the venom of Ectatomma
brunneum, are also dimeric and possess the inter-chain disulfide bond but lack the intra-chain
disulfide bridges.[2]

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data related to the structure and
composition of ectatomin from Ectatomma tuberculatum.
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Parameter Value Reference
Overall Structure Heterodimer [1112]
Subunits Subunit A and Subunit B [1]
Molecular Weight ~7928 Da/ 7.8 kDa 31516171
Subunit A Length 37 amino acid residues [31141[8]
Subunit B Length 34 amino acid residues [31[4]1[8]
Inter-chain Disulfide Bonds 1 [L1121131[5118]
Intra-chain Disulfide Bonds 1 per subunit [21[41[5]
Secondary Structure Alp.ha—helical bundle (4 [11[4115]
helices)

Experimental Protocols

The characterization of ectatomin's structure and subunit composition has been achieved
through a combination of biochemical and biophysical techniques. While detailed, step-by-step
protocols are often proprietary to the conducting laboratories, this section outlines the
established methodologies.

Purification of Ectatomin from Crude Venom

The initial step in studying ectatomin is its purification from the venom of Ectatomma
tuberculatum. This is typically achieved through a multi-step chromatographic process.

Logical Workflow for Ectatomin Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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